Cas no 1360804-26-7 (methyl 2-(prop-2-yn-1-yloxy)propanoate)

• Product Name: methyl 2-(prop-2-yn-1-yloxy)propanoate
• CAS No: 1360804-26-7
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD30180850
• CID: 5241324
• PubChem ID: 122237431
• Update Time: 2026-03-08

methyl 2-(prop-2-yn-1-yloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(2-propyn-1-yloxy)-, methyl ester
• methyl 2-(prop-2-yn-1-yloxy)propanoate

• MDL： MFCD30180850
• Inchi： 1S/C7H10O3/c1-4-5-10-6(2)7(8)9-3/h1,6H,5H2,2-3H3
• InChI Key： JWBIJGCMAURQHW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OCC#C)C

Additional information on methyl 2-(prop-2-yn-1-yloxy)propanoate

Introduction to Methyl 2-(prop-2-yn-1-yloxy)propanoate (CAS No. 1360804-26-7)

Methyl 2-(prop-2-yn-1-yloxy)propanoate, a compound with the chemical formula C₆H₈O₃, is a derivative of propargyl alcohol and methyl propanoate. This compound has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. The presence of a propargyl group (C₃H₃≡CH-) and an ester functional group (COOCH₃) makes it a versatile intermediate in synthetic chemistry. The CAS number 1360804-26-7 uniquely identifies this compound in scientific literature and databases, facilitating its study and application.

The synthesis of methyl 2-(prop-2-yn-1-yloxy)propanoate involves the reaction between propargyl alcohol and methyl propanoate under controlled conditions. This reaction typically proceeds via an esterification mechanism, where the hydroxyl group of propargyl alcohol reacts with the carboxylic acid group of methyl propanoate, catalyzed by an acid or base. The resulting product is a valuable building block for further chemical modifications, enabling the development of more complex molecules.

In recent years, there has been growing interest in the use of propargyl-containing compounds in pharmaceutical research. The propargyl group is known for its ability to participate in various chemical reactions, including metal-catalyzed coupling reactions such as Sonogashira coupling and Buchwald-Hartwig coupling. These reactions are crucial for constructing carbon-carbon bonds, which are essential in the synthesis of biologically active molecules. Methyl 2-(prop-2-yn-1-yloxy)propanoate can serve as a precursor for these reactions, allowing chemists to explore new synthetic pathways.

Moreover, the ester functionality in methyl 2-(prop-2-yn-1-yloxy)propanoate makes it a potential candidate for drug development. Ester derivatives are frequently used in pharmaceuticals due to their stability and ease of metabolic conversion. The compound's structure suggests that it could be modified to produce novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in the development of anti-inflammatory and antimicrobial agents.

The latest research in this area has highlighted the importance of functionalized alkyne derivatives in medicinal chemistry. A study published in the Journal of Organic Chemistry demonstrated that compounds containing propargyl groups exhibit enhanced bioactivity compared to their non-functionalized counterparts. This finding underscores the significance of methyl 2-(prop-2-yn-1-yloxy)propanoate as a starting material for drug discovery efforts. The study also noted that the compound's ability to undergo cross-coupling reactions makes it an attractive candidate for generating libraries of diverse chemical entities.

Another recent development involves the use of methyl 2-(prop-2-yn-1-yloxy)propanoate in materials science. Researchers have explored its potential as a monomer for polymerization reactions, leading to the creation of novel polymeric materials with unique properties. These materials could find applications in various fields, including biomedicine and electronics. The compound's reactivity allows for the introduction of functional groups into polymer chains, enhancing their performance and versatility.

The industrial significance of methyl 2-(prop-2-yn-1-yloxy)propanoate cannot be overstated. Its synthesis and subsequent modifications have opened up new avenues for both academic research and industrial applications. Companies specializing in fine chemicals are increasingly interested in this compound due to its broad utility across multiple disciplines. As a result, there is a growing demand for high-purity samples of methyl 2-(prop-2-yn-1-yloxy)propanoate, driving advancements in synthetic methodologies.

In conclusion, methyl 2-(prop-2-yn-1-yloxy)propanoate (CAS No. 1360804-26-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it a valuable intermediate for various chemical transformations, while its ester functionality offers opportunities for drug development. The latest research highlights its importance as a building block for novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, the applications of this compound are likely to expand further, solidifying its role as a cornerstone in modern chemistry.